Cas no 2229076-50-8 (3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal)

• Product Name: 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal
• CAS No: 2229076-50-8
• MF: C₁₀H₁₁BrO₃
• MW: 259.096542596817
• CID: 6082932
• PubChem ID: 165667013
• Update Time: 2025-07-02

3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal Chemical and Physical Properties

Names and Identifiers

• 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal
• 2229076-50-8
• EN300-1935981

• Inchi： 1S/C10H11BrO3/c1-14-8-5-4-7(3-2-6-12)9(11)10(8)13/h4-6,13H,2-3H2,1H3
• InChI Key： OOJADDMUNWNVRT-UHFFFAOYSA-N
• SMILES： BrC1C(=C(C=CC=1CCC=O)OC)O

Computed Properties

• Exact Mass: 257.98916g/mol
• Monoisotopic Mass: 257.98916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 46.5Ų

Additional information on 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal

Introduction to 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal (CAS No. 2229076-50-8)

3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal, identified by the Chemical Abstracts Service Number (CAS No.) 2229076-50-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic biology. This compound belongs to the class of aromatic aldehydes, characterized by its unique structural features that include a bromine substituent at the 2-position, a hydroxyl group at the 3-position, and a methoxy group at the 4-position of the benzene ring. These structural motifs not only contribute to its distinct chemical properties but also open up diverse possibilities for its application in drug discovery and molecular research.

The aldehyde functional group at the terminal position of the propanal chain makes 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal a versatile intermediate in organic synthesis. Aldehydes are well-known for their reactivity in various chemical transformations, including condensation reactions, oxidation processes, and formation of Schiff bases. The presence of bromine and hydroxyl groups further enhances its reactivity, allowing for selective modifications and functionalization. This makes the compound particularly valuable in the synthesis of more complex molecules, such as pharmaceutical intermediates and bioactive ligands.

In recent years, there has been growing interest in exploring the pharmacological potential of aromatic aldehydes due to their ability to interact with biological targets. The specific substitution pattern of 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal positions it as a promising candidate for further investigation in medicinal chemistry. Studies have begun to uncover its potential applications in modulating enzyme activity and receptor binding, which are critical for developing novel therapeutic agents.

One of the most intriguing aspects of 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal is its structural similarity to natural products that have demonstrated biological activity. For instance, compounds with similar aromatic rings and hydroxyl/methoxy substituents are known to exhibit anti-inflammatory, antioxidant, and antimicrobial properties. By leveraging these structural motifs, researchers aim to design molecules that can interact selectively with disease-causing targets while minimizing side effects.

Recent advancements in computational chemistry have enabled more efficient screening of compounds like 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal for potential drug-like properties. Molecular docking studies have shown that this compound can bind to various protein targets, suggesting its utility in developing treatments for conditions such as cancer, neurodegenerative diseases, and infectious disorders. The bromine atom, in particular, has been found to enhance binding affinity by facilitating hydrophobic interactions and dipole-dipole forces with biological receptors.

The synthesis of 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal involves multi-step organic reactions that require precise control over reaction conditions. The introduction of bromine at the 2-position is typically achieved through electrophilic aromatic substitution reactions, while the hydroxyl and methoxy groups are incorporated via nucleophilic substitution or oxidation-reduction processes. The choice of synthetic route depends on factors such as yield efficiency, scalability, and environmental considerations.

In industrial settings, the production of 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal must adhere to stringent quality control measures to ensure consistency and purity. Analytical techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) are employed to verify the compound's identity and assess its chemical integrity. These methods provide detailed insights into the compound's molecular structure and help identify any impurities that could affect its performance in downstream applications.

The growing demand for specialized organic compounds like 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal has prompted researchers to explore sustainable synthetic methodologies. Green chemistry principles emphasize the use of environmentally friendly solvents, catalysts, and energy-efficient processes to minimize waste and reduce ecological impact. Innovations in biocatalysis and flow chemistry have shown promise in improving the sustainability of producing such compounds while maintaining high yields and purity.

As research continues to uncover new applications for 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal, collaborations between academic institutions and pharmaceutical companies are becoming increasingly common. These partnerships facilitate knowledge exchange and accelerate the translation of laboratory findings into clinical applications. By combining expertise in organic synthesis, computational modeling, and pharmacology, researchers aim to develop next-generation therapeutics that address unmet medical needs.

The future prospects for 3-(2-bromo-3-hydroxy-4-methoxyphenyl)propanal appear promising, with ongoing studies focusing on optimizing its synthetic routes and expanding its therapeutic potential. As our understanding of biological systems grows more sophisticated, compounds like this one will play an integral role in shaping new treatment strategies across various medical disciplines. The intersection of chemistry and biology continues to drive innovation, offering hope for breakthroughs that can improve human health.